Cas no 946382-39-4 (methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate
• CAS No: 946382-39-4
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 6171114
• PubChem ID: 26842384
• Update Time: 2025-07-02

methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate
• 946382-39-4
• methyl 4-[[2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetyl]amino]benzoate
• methyl 4-(2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamido)benzoate
• F2227-0570
• AKOS024629579
• methyl 4-(2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate

• Inchi： 1S/C23H22N4O4/c1-14(2)21-25-26-22(31-21)19-12-16-6-4-5-7-18(16)27(19)13-20(28)24-17-10-8-15(9-11-17)23(29)30-3/h4-12,14H,13H2,1-3H3,(H,24,28)
• InChI Key： UHPAVHUSNCVQHF-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1=CC2C=CC=CC=2N1CC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 418.16410520g/mol
• Monoisotopic Mass: 418.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate

Introduction to Methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate (CAS No. 946382-39-4)

Methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate, identified by its CAS number 946382-39-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, featuring multiple heterocyclic rings and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of Methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate incorporates several key structural motifs that are known to be relevant in drug design. Specifically, the presence of a 1H-indole moiety and an oxadiazole ring suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are frequently explored in the development of novel therapeutic agents due to their ability to modulate biological pathways effectively.

In recent years, there has been a surge in research focused on the synthesis and characterization of indole derivatives and their analogs. The indole scaffold, in particular, is well-documented for its role in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of the indole ring into Methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamido)benzoate not only enhances its structural complexity but also opens up possibilities for diverse biological activities.

The oxadiazole component of this compound adds another layer of functionality that is often exploited in drug discovery. Oxadiazoles are known for their stability and their ability to act as bioisosteres, replacing other functional groups without significantly altering the overall pharmacological profile. This characteristic makes them valuable in the design of molecules that require precise targeting and minimal side effects.

The propan-2-yl group present in the molecule contributes to its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These properties are critical in determining the compound's efficacy and safety when used in therapeutic applications. By carefully tuning the lipophilicity through structural modifications, researchers can optimize the pharmacokinetic behavior of Methyl 4-(2-{2-5-(propan-2-yl)-1,3,4-oxadiazol}-2-yll)-1H-indol-l -yI acetamido)benzoate for specific clinical needs.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The combination of an indole ring with an oxadiazole moiety has been particularly investigated for its potential to interact with various biological targets. For instance, some research suggests that such structures may inhibit enzymes involved in inflammatory pathways or interfere with signaling cascades that are relevant to cancer progression. These findings underscore the significance of Methyl 4-(2-{25(propan--zlyl)-13(14--oxadiazol--zlyl}-IH-ind01--yI}acetamido)benzoate as a candidate for further pharmacological exploration.

The acetamido group in the molecule provides a polar moiety that can enhance solubility and interactions with polar biological targets. This functional group is commonly found in many pharmaceuticals due to its ability to improve bioavailability and binding affinity. The presence of this group in Methyl 4-(25(propan--zlyl)--13(14--oxadiazol--zlyl}-IH-ind01--yI}acetamido)benzoate suggests that it may exhibit good membrane permeability and target engagement properties.

In conclusion，Methyl 4-(25(propan--zlyl)--13(14--oxadiazol--zlyl}-IH-ind01--yI}acetamido)benzoate (CAS No. 946382394) is a structurally complex compound with multiple functional groups that make it a promising candidate for pharmaceutical applications。The combination of an indole ring，an oxadiazole moiety，and other functional groups such as propan--zlyl and acetamido provides a unique chemical profile that could lead to novel therapeutic effects。Further research is warranted to fully elucidate its biological activities and potential clinical uses。